Cas no 2227977-63-9 (rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol)

• Product Name: rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol
• CAS No: 2227977-63-9
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 5938936
• PubChem ID: 165722224
• Update Time: 2025-06-13

rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol
• 2227977-63-9
• EN300-1627116

• Inchi： 1S/C12H24O/c1-3-10(2)9-11-7-5-4-6-8-12(11)13/h10-13H,3-9H2,1-2H3/t10?,11-,12+/m0/s1
• InChI Key： XWZGJZQACGOUBP-GLXQMMQGSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1CC(C)CC

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol

Comprehensive Overview of rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol (CAS No. 2227977-63-9): Properties, Applications, and Industry Insights

The compound rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol (CAS No. 2227977-63-9) is a chiral alcohol with a unique cycloheptane backbone, attracting significant attention in pharmaceutical and fragrance research. Its stereochemistry, defined by the 1R,2S configuration, plays a critical role in its biological activity and industrial applications. As the demand for enantiomerically pure compounds grows, this molecule has become a focal point for synthetic chemists exploring asymmetric synthesis and chiral resolution techniques.

Recent studies highlight the potential of rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol in flavor and fragrance formulations, where its woody, amber-like notes align with trends favoring sustainable and long-lasting scent profiles. The compound’s lipophilic nature also makes it a candidate for drug delivery systems, particularly in topical formulations where controlled release is essential. Industry forums frequently discuss its compatibility with green chemistry principles, as researchers seek solvent-free methods for its production.

From a structural perspective, the cycloheptane ring in this molecule offers conformational flexibility, distinguishing it from more rigid six-membered analogs. This property is leveraged in material science for designing liquid crystals or polymers with tunable thermal stability. Analytical challenges, such as HPLC separation of enantiomers, are commonly addressed in peer-reviewed journals, reflecting its relevance to quality control protocols.

Environmental and regulatory considerations are increasingly shaping discussions around CAS No. 2227977-63-9. Biodegradability studies and eco-toxicity profiles are now integral to its commercial development, responding to consumer demand for eco-friendly ingredients. Computational modeling (in silico prediction) further accelerates its adoption by simulating metabolic pathways and interaction with biological targets.

In conclusion, rac-(1R,2S)-2-(2-methylbutyl)cycloheptan-1-ol exemplifies the convergence of chiral technology and applied chemistry. Its versatility across pharmaceutical intermediates, fragrance enhancers, and advanced materials positions it as a compound of enduring scientific and commercial interest. Ongoing research into scalable synthesis routes and stereoselective modifications will likely expand its industrial footprint in coming years.